5-(2,3-dihydro-1H-inden-2-ylamino)-1-methylpiperidin-2-one

• IUPAC Name: 5-(2,3-dihydro-1H-inden-2-ylamino)-1-methylpiperidin-2-one
• InChI: InChI=1S/C15H20N2O/c1-17-10-13(6-7-15(17)18)16-14-8-11-4-2-3-5-12(11)9-14/h2-5,13-14,16H,6-10H2,1H3
• InChI Key: LHGRWIGZJQKIJA-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CCC1=O)NC2CC3=CC=CC=C3C2
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

5-(2,3-dihydro-1H-inden-2-ylamino)-1-methylpiperidin-2-one, also known as U-47700, is a synthetic opioid drug that has gained popularity in recent years due to its potent analgesic effects. It was first synthesized in the 1970s by a team of researchers at the pharmaceutical company Upjohn, who were searching for new painkillers. U-47700 has a chemical structure that is similar to other opioids, such as fentanyl and morphine, and is classified as a Schedule I controlled substance by the United States Drug Enforcement Administration (DEA).

Mechanism of Action

5-(2,3-dihydro-1H-inden-2-ylamino)-1-methylpiperidin-2-one acts on the mu-opioid receptor, which is a G protein-coupled receptor that is involved in the regulation of pain and reward. When this compound binds to the mu-opioid receptor, it activates a signaling pathway that leads to the release of neurotransmitters, such as dopamine and serotonin, which are responsible for the analgesic and euphoric effects of the drug.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects, including analgesia, sedation, and respiratory depression. These effects are mediated by the activation of the mu-opioid receptor, which is found in various regions of the brain and spinal cord. This compound also has a high affinity for the kappa-opioid receptor, which is involved in the regulation of pain and mood.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2,3-dihydro-1H-inden-2-ylamino)-1-methylpiperidin-2-one in laboratory experiments include its potency and selectivity for the mu-opioid receptor, as well as its ability to produce robust and reproducible effects. However, there are also limitations to using this compound, such as its potential for abuse and addiction, as well as its toxicity and potential for overdose.

Future Directions

There are several future directions for research on 5-(2,3-dihydro-1H-inden-2-ylamino)-1-methylpiperidin-2-one, including the development of new opioid drugs that have improved pharmacological properties, such as increased selectivity and reduced side effects. Other areas of research include the study of the mechanisms of opioid addiction and the development of new treatments for opioid use disorder. Additionally, there is a need for further research on the long-term effects of this compound use on the brain and other organs.

Synthesis Methods

The synthesis of 5-(2,3-dihydro-1H-inden-2-ylamino)-1-methylpiperidin-2-one involves the reaction of 2,3-dihydro-1H-inden-2-amine with 1-methylpiperidin-2-one in the presence of a reducing agent, such as sodium borohydride. The resulting product is then purified through a series of chemical reactions, including recrystallization and chromatography. The synthesis of this compound is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

5-(2,3-dihydro-1H-inden-2-ylamino)-1-methylpiperidin-2-one has been used extensively in scientific research to study the mechanisms of opioid receptors and to develop new painkillers. It has been shown to have potent analgesic effects in animal models, and has been used to study the effects of opioids on the central nervous system. This compound has also been used to develop new opioid drugs that have improved pharmacological properties, such as increased selectivity and reduced side effects.